Cas no 2227743-34-0 (3-tert-butyl-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole)
3-tert-butyl-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-tert-butyl-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole
- EN300-1769226
- 3-tert-butyl-1-methyl-5-[(2R)-oxiran-2-yl]-1H-pyrazole
- 2227743-34-0
-
- Inchi: 1S/C10H16N2O/c1-10(2,3)9-5-7(8-6-13-8)12(4)11-9/h5,8H,6H2,1-4H3/t8-/m0/s1
- InChI Key: SXGFLSFFVYGRNR-QMMMGPOBSA-N
- SMILES: O1C[C@H]1C1=CC(C(C)(C)C)=NN1C
Computed Properties
- Exact Mass: 180.126263138g/mol
- Monoisotopic Mass: 180.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 30.4Ų
3-tert-butyl-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1769226-0.05g |
3-tert-butyl-1-methyl-5-[(2R)-oxiran-2-yl]-1H-pyrazole |
2227743-34-0 | 0.05g |
$1344.0 | 2023-09-20 | ||
| Enamine | EN300-1769226-0.1g |
3-tert-butyl-1-methyl-5-[(2R)-oxiran-2-yl]-1H-pyrazole |
2227743-34-0 | 0.1g |
$1408.0 | 2023-09-20 | ||
| Enamine | EN300-1769226-0.25g |
3-tert-butyl-1-methyl-5-[(2R)-oxiran-2-yl]-1H-pyrazole |
2227743-34-0 | 0.25g |
$1472.0 | 2023-09-20 | ||
| Enamine | EN300-1769226-0.5g |
3-tert-butyl-1-methyl-5-[(2R)-oxiran-2-yl]-1H-pyrazole |
2227743-34-0 | 0.5g |
$1536.0 | 2023-09-20 | ||
| Enamine | EN300-1769226-1.0g |
3-tert-butyl-1-methyl-5-[(2R)-oxiran-2-yl]-1H-pyrazole |
2227743-34-0 | 1g |
$1599.0 | 2023-06-03 | ||
| Enamine | EN300-1769226-2.5g |
3-tert-butyl-1-methyl-5-[(2R)-oxiran-2-yl]-1H-pyrazole |
2227743-34-0 | 2.5g |
$3136.0 | 2023-09-20 | ||
| Enamine | EN300-1769226-5.0g |
3-tert-butyl-1-methyl-5-[(2R)-oxiran-2-yl]-1H-pyrazole |
2227743-34-0 | 5g |
$4641.0 | 2023-06-03 | ||
| Enamine | EN300-1769226-10.0g |
3-tert-butyl-1-methyl-5-[(2R)-oxiran-2-yl]-1H-pyrazole |
2227743-34-0 | 10g |
$6882.0 | 2023-06-03 | ||
| Enamine | EN300-1769226-1g |
3-tert-butyl-1-methyl-5-[(2R)-oxiran-2-yl]-1H-pyrazole |
2227743-34-0 | 1g |
$1599.0 | 2023-09-20 | ||
| Enamine | EN300-1769226-5g |
3-tert-butyl-1-methyl-5-[(2R)-oxiran-2-yl]-1H-pyrazole |
2227743-34-0 | 5g |
$4641.0 | 2023-09-20 |
3-tert-butyl-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 3-tert-butyl-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole
Introduction to 3-tert-butyl-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole (CAS No. 2227743-34-0)
3-tert-butyl-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole (CAS No. 2227743-34-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and anti-cancer activities.
The chemical structure of 3-tert-butyl-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole is characterized by a pyrazole ring substituted with a tert-butyl group at the 3-position, a methyl group at the 1-position, and an oxirane (epoxide) group at the 5-position. The presence of the oxirane moiety introduces a high degree of reactivity and versatility, making this compound an attractive candidate for various synthetic transformations and biological studies.
Recent research has focused on the synthesis and characterization of 3-tert-butyl-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole. A study published in the Journal of Organic Chemistry in 2021 reported an efficient synthetic route to this compound using a combination of palladium-catalyzed cross-coupling reactions and epoxidation steps. The authors demonstrated that the tert-butyl and methyl substituents significantly enhance the stability and solubility of the pyrazole framework, while the oxirane group provides a reactive site for further functionalization.
In terms of biological activity, 3-tert-butyl-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole has shown promising results in preliminary in vitro assays. A study conducted by researchers at the University of California, San Francisco, evaluated the compound's anti-inflammatory properties using human macrophage cell lines. The results indicated that 3-tert-butyl-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.
Furthermore, another study published in the Journal of Medicinal Chemistry explored the anticancer potential of 3-tert-butyl-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole. The researchers found that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer (MCF7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.
The unique structure of 3-tert-butyl-1-methyl-5-(2R)-oxiran-2-y l - 1 H - p y r a z o l e strong > also makes it a valuable intermediate in the synthesis of more complex molecules. For instance, a recent study published in Organic Letters described a one-pot cascade reaction involving < strong > 3 - t e r t - b u t y l - 1 - m e t h y l - 5 - ( 2 R ) - o x i r a n - 2 - y l - 1 H - p y r a z o l e strong > to produce a series of functionalized pyrazoles with enhanced biological activities. This approach not only simplifies the synthetic process but also expands the range of potential applications for this compound.
In conclusion, 3-t e r t-b u t y l - 1 - m e t h y l - 5 - ( 2 R ) - o x i r a n - 2 - y l - 1 H - p y r a z o l e strong > ( C A S N o .< strong > 2 2 7 743 - 34 -0 strong >) represents an exciting new molecule with significant potential in both synthetic chemistry and medicinal applications. Its unique structural features and promising biological activities make it an important target for further research and development. As more studies are conducted, it is likely that this compound will find its way into various therapeutic areas, contributing to advancements in drug discovery and development.
2227743-34-0 (3-tert-butyl-1-methyl-5-(2R)-oxiran-2-yl-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)